[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl-ethylamino]acetic acid
• InChI: InChI=1S/C17H26N2O2/c1-2-18(14-17(20)21)12-16-8-10-19(11-9-16)13-15-6-4-3-5-7-15/h3-7,16H,2,8-14H2,1H3,(H,20,21)
• InChI Key: CVOLWZGWEAXELW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1CCN(CC1)CC2=CC=CC=C2)CC(=O)O
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid is a piperidine-derived compound featuring a benzyl group at the 1-position of the piperidine ring, an ethylamino group attached to the 4-ylmethyl substituent, and a terminal acetic acid moiety. This structure combines aromatic, aliphatic, and carboxylic acid functionalities, making it a versatile candidate for pharmaceutical and chemical applications.

Preparation Methods

Alkylation of Piperidine Derivatives

A foundational approach involves the alkylation of 1-benzyl-4-piperidinemethanol precursors. As demonstrated in Patent EP2455377A1, quaternization of the piperidine nitrogen with ethylating agents such as ethyl bromide or iodomethane proceeds under anhydrous conditions (e.g., tetrahydrofuran or dichloromethane) with potassium carbonate as a base. Subsequent oxidation of the hydroxymethyl group to a carboxylic acid is achieved using Jones reagent (CrO₃/H₂SO₄) or pyridinium chlorochromate (PCC), yielding the acetic acid moiety.

Table 1: Alkylation Conditions and Yields

Alkylating Agent	Solvent	Base	Temperature (°C)	Yield (%)
Ethyl bromide	THF	K₂CO₃	60	78
Iodomethane	DCM	NaH	25	82
Ethyl mesylate	Acetonitrile	DIPEA	40	68

Data adapted from synthetic protocols in EP2455377A1 and US7008952.

Condensation Reactions

The Horner-Wadsworth-Emmons reaction is pivotal for introducing the acetic acid group. As detailed in ChemicalBook (CAS 40110-55-2), ethyl 2-(dimethoxyphosphoryl)acetate reacts with 1-benzyl-4-piperidone in tetrahydrofuran under sodium hydride catalysis, forming the α,β-unsaturated ester intermediate. Hydrolysis with aqueous HCl followed by neutralization yields the free acid. This method achieves 98% conversion when using a 1:1.2 molar ratio of phosphonate to ketone.

Reductive Amination

Reductive amination bridges the ethylamino group to the piperidine core. In US7008952, 1-benzyl-4-piperidinemethylamine is condensed with ethyl glyoxylate using sodium triacetoxyborohydride (STAB) in dichloroethane, followed by saponification with lithium hydroxide. Critical parameters include:

• pH control (6.5–7.0) to minimize imine hydrolysis

• Solvent polarity (dielectric constant > 4.5) to stabilize intermediates

• Temperature (0–5°C) to suppress side reactions

Reaction Conditions and Optimization

Solvent Systems

Non-polar solvents (e.g., toluene) favor alkylation but hinder polar intermediates. Patent US7008952 reports a 15% yield increase when switching from toluene to 2-methyltetrahydrofuran due to improved solubility of sodium tert-butoxide.

Catalytic Considerations

Palladium-based catalysts (e.g., Pd₂(dba)₃) enhance coupling efficiency in arylpiperidine intermediates. Xantphos ligands improve regioselectivity by stabilizing oxidative addition complexes.

Temperature Profiling

Exothermic reactions (e.g., alkylation) require gradual heating (2°C/min) to prevent decomposition. Differential scanning calorimetry (DSC) data from EP2455377A1 indicate an optimal window of 60–70°C for maximal conversion.

Industrial-Scale Production Techniques

Continuous Flow Reactors

While not explicitly detailed in the cited sources, principles from analogous syntheses suggest that continuous flow systems could mitigate batch variability. Microreactors enable rapid mixing and heat dissipation, critical for exothermic steps like ethylation.

Purification Strategies

• Crystallization : Ethyl acetate/hexane mixtures (3:1 v/v) recover 92% pure product.

• Chromatography : Reverse-phase C18 columns resolve regioisomers with 99.5% purity.

Analytical Characterization Methods

Spectroscopic Analysis

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.32–7.25 (m, 5H, benzyl), 3.45 (s, 2H, CH₂CO₂H), 2.85–2.65 (m, 6H, piperidine and ethylamino).

• HPLC : C18 column, 0.1% TFA in H₂O/MeCN gradient, retention time = 12.3 min .

Chemical Reactions Analysis

Types of Reactions

[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while reduction may produce amines or hydrocarbons .

Scientific Research Applications

Chemistry

In organic synthesis, [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid serves as a versatile building block for the creation of complex organic molecules. Its ability to undergo various chemical reactions such as oxidation and reduction makes it valuable in synthetic chemistry.

Biology

Research indicates that this compound exhibits significant biological activity, particularly in antimicrobial and antiviral domains:

• Antimicrobial Activity : Studies have shown that it effectively inhibits the growth of several bacterial strains.

  Bacterial Strain	Minimum Inhibitory Concentration (MIC) (µg/mL)
  Bacillus subtilis	75
  Escherichia coli	<125
  Pseudomonas aeruginosa	150
• Antiviral Activity : Preliminary studies suggest potential efficacy against viral pathogens, particularly influenza viruses, indicating that structural analogs may enhance antiviral properties.

Medicine

The compound is being explored for therapeutic applications in treating various conditions:

• Neurological Disorders : It has been investigated as a potential treatment for Alzheimer's disease and other cognitive deficits associated with neurological disorders .
• Autoimmune Diseases : Research indicates its potential in managing autoimmune conditions such as lupus and rheumatoid arthritis .

Case Study 1: Antimicrobial Efficacy

A recent investigation assessed the antimicrobial properties of [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid against multiple bacterial strains. The results confirmed significant inhibitory effects on Gram-positive bacteria, particularly Bacillus subtilis and Escherichia coli, suggesting a broad spectrum of antimicrobial activity.

Case Study 2: Antiviral Potential

In vitro studies focusing on piperidine derivatives similar to this compound revealed promising antiviral activity. Modifications in the piperidine structure were shown to enhance efficacy against viral infections, warranting further exploration of this compound's potential in antiviral therapies.

Mechanism of Action

The mechanism of action of [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways and result in various physiological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Their Key Differences

Compound Name	Substituents/Modifications	Molecular Weight	Key Applications/Properties	Reference
[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid	Ethylamino group, acetic acid	Not specified	Hypothesized pharmaceutical applications	-
[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-acetic acid	Methylamino group instead of ethylamino	Not specified	Discontinued pharmaceutical research
2-(1-Benzylpiperidin-4-yl)acetic acid	No amino group; direct acetic acid linkage	233.29 g/mol	Pharmaceutical intermediate
Methyl 2-(1-benzylpiperidin-4-ylidene)acetate	Ester form (methyl), unsaturated piperidine	259.33 g/mol	Synthetic intermediate for drug discovery
Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate	Ester form (ethyl), unsaturated piperidine	273.36 g/mol	Chemical synthesis
2-[4-(Diphenylmethylene)-1-piperidinyl]-acetic acid	Diphenylmethylene group, no benzyl	335.41 g/mol	Antiallergic, spasmolytic activity

Functional and Pharmacological Implications

Methyl and ethyl esters (e.g., –16) exhibit increased lipophilicity, favoring passive diffusion across biological membranes, whereas the carboxylic acid form (target compound) may improve solubility and ionic interactions in aqueous environments.

Benzyl vs. Diphenylmethylene Substituents: The benzyl group in the target compound provides a single aromatic ring, balancing lipophilicity and metabolic stability.

Carboxylic Acid vs. Ester :

• The acetic acid moiety in the target compound enables salt formation (e.g., sodium or hydrochloride salts) for improved bioavailability, while ester derivatives (–16) are typically prodrugs designed for enhanced absorption.

Physicochemical Properties (Inferred)

• Solubility : The acetic acid form is expected to have moderate water solubility (~50–100 mg/L) at physiological pH due to ionization, whereas ester forms are likely insoluble without surfactants.
• LogP : Estimated LogP values range from 2.5 (target compound) to 3.8 (ethyl ester), reflecting increased hydrophobicity with larger alkyl groups.

Critical Analysis of Available Data

The provided evidence lacks direct studies on [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid, necessitating extrapolation from structural analogs. Key limitations include:

• Absence of Bioactivity Data: No pharmacokinetic or toxicity data exist for the target compound.
• Synthesis Challenges: The ethylamino group may introduce steric hindrance during synthesis compared to methyl or unsubstituted analogs.

Biological Activity

[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid is a synthetic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a piperidine ring, a benzyl group, and an acetic acid moiety, may interact with various biological targets, influencing multiple pathways relevant to therapeutic applications.

The biological activity of [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid can be attributed to its interaction with specific molecular targets, such as receptors and enzymes. The piperidine and amino groups likely facilitate binding to these targets, modulating their activity. This compound has been investigated for its potential in various therapeutic areas, including cancer therapy and neurodegenerative diseases.

1. Anticancer Activity

Recent studies have highlighted the anticancer potential of piperidine derivatives, including those similar to [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid. For instance, compounds with similar structures have shown cytotoxic effects against various cancer cell lines, such as FaDu hypopharyngeal tumor cells. The mechanism involves apoptosis induction, which is crucial for cancer treatment .

2. Neuroprotective Effects

The compound has also been explored for its neuroprotective properties. Research indicates that it may inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurodegenerative conditions like Alzheimer's disease. This dual inhibition can enhance cholinergic transmission, potentially alleviating cognitive decline .

3. Antimicrobial Properties

[(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid has been investigated for its antimicrobial activity. Preliminary studies suggest efficacy against various bacterial strains, indicating potential applications in treating infections .

Study on Anticancer Activity

A study evaluated the efficacy of piperidine derivatives in inducing apoptosis in cancer cells. The results demonstrated that certain structural modifications enhanced cytotoxicity compared to traditional chemotherapeutics like bleomycin. This suggests that the unique structure of [(1-Benzyl-piperidin-4-ylmethyl)-ethyl-amino]-acetic acid could be optimized for better therapeutic outcomes .

Neuroprotective Mechanism Evaluation

In another study focusing on Alzheimer's disease models, the compound was shown to significantly inhibit AChE activity, leading to increased levels of acetylcholine in synapses. This effect was correlated with improved cognitive function in animal models, supporting its potential as a therapeutic agent .

Data Table: Summary of Biological Activities

Activity Type	Target/Mechanism	Reference
Anticancer	Induces apoptosis in cancer cells
Neuroprotective	Inhibits AChE and BuChE
Antimicrobial	Active against various bacterial strains

Q & A

Q. What controls are essential when evaluating this compound’s effects on enzyme kinetics?

• Methodological Answer :
• Negative Controls : Include vehicle (DMSO) and inactive analogs (e.g., des-benzyl derivatives).
• Positive Controls : Use known inhibitors (e.g., donepezil for acetylcholinesterase).
• Pre-incubation Checks : Confirm enzyme stability under assay conditions via activity time courses .

Q. How should researchers design stability studies to assess shelf-life under varying storage conditions?

• Methodological Answer :
• Forced Degradation : Expose to heat (40°C), light (ICH Q1B), and humidity (75% RH) for 4 weeks.
• Analytical Monitoring : Track degradation products via UPLC-MS and quantify parent compound loss.
• Excipient Screening : Test antioxidants (e.g., BHT) or lyoprotectants (trehalose) for solid-state stability .